Cas no 2227902-34-1 ((3S)-3-(2-fluoro-6-methylphenyl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(2-fluoro-6-methylphenyl)-3-hydroxypropanoic acid
• CAS No: 2227902-34-1
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• CID: 5570078
• PubChem ID: 165661340
• Update Time: 2025-06-11

(3S)-3-(2-fluoro-6-methylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2227902-34-1
• (3S)-3-(2-fluoro-6-methylphenyl)-3-hydroxypropanoic acid
• EN300-1744903

• Inchi： 1S/C10H11FO3/c1-6-3-2-4-7(11)10(6)8(12)5-9(13)14/h2-4,8,12H,5H2,1H3,(H,13,14)/t8-/m0/s1
• InChI Key： YDUAKYIGELYMSP-QMMMGPOBSA-N
• SMILES： FC1=CC=CC(C)=C1[C@H](CC(=O)O)O

Computed Properties

• Exact Mass: 198.06922237g/mol
• Monoisotopic Mass: 198.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.5Ų

Additional information on (3S)-3-(2-fluoro-6-methylphenyl)-3-hydroxypropanoic acid

Recent Advances in the Study of (3S)-3-(2-fluoro-6-methylphenyl)-3-hydroxypropanoic acid (CAS: 2227902-34-1)

The compound (3S)-3-(2-fluoro-6-methylphenyl)-3-hydroxypropanoic acid (CAS: 2227902-34-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral β-hydroxy acid derivative exhibits unique structural and pharmacological properties, making it a promising candidate for therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a key intermediate in drug development.

One of the most notable advancements in the synthesis of (3S)-3-(2-fluoro-6-methylphenyl)-3-hydroxypropanoic acid involves the use of asymmetric catalytic hydrogenation. Researchers have developed a highly enantioselective method using ruthenium-based catalysts, achieving yields exceeding 90% with excellent enantiomeric purity (>99% ee). This breakthrough has significant implications for large-scale production, addressing previous challenges in obtaining the desired stereochemistry.

In terms of biological activity, recent in vitro studies have demonstrated that (3S)-3-(2-fluoro-6-methylphenyl)-3-hydroxypropanoic acid exhibits potent inhibitory effects on specific inflammatory pathways. Particularly, it has shown to modulate the NF-κB signaling cascade, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest potential applications in treating chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound has been investigated as a precursor in the synthesis of novel small-molecule therapeutics. A 2023 study published in the Journal of Medicinal Chemistry reported its successful incorporation into a series of protease inhibitors, demonstrating enhanced binding affinity and selectivity compared to previous analogs. The fluorinated aromatic ring and hydroxyl group were found to play critical roles in stabilizing enzyme-inhibitor interactions.

Pharmacokinetic studies of (3S)-3-(2-fluoro-6-methylphenyl)-3-hydroxypropanoic acid have also progressed significantly. Recent animal models indicate favorable absorption and distribution profiles, with oral bioavailability estimated at 65-75%. The compound shows minimal off-target effects and a half-life suitable for once-daily dosing, further supporting its therapeutic potential.

Looking ahead, researchers are exploring the compound's utility in targeted drug delivery systems. Preliminary work has focused on conjugating it to nanoparticle carriers, aiming to improve tissue specificity and reduce systemic exposure. These developments, combined with ongoing structure-activity relationship studies, position (3S)-3-(2-fluoro-6-methylphenyl)-3-hydroxypropanoic acid as a versatile scaffold for future drug discovery efforts.